Cas no 2229097-66-7 (2-bromo-6-1-(methylamino)cyclopropylphenol)

• Product Name: 2-bromo-6-1-(methylamino)cyclopropylphenol
• CAS No: 2229097-66-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6015762
• PubChem ID: 165671509
• Update Time: 2025-07-18

2-bromo-6-1-(methylamino)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-1-(methylamino)cyclopropylphenol
• 2-bromo-6-[1-(methylamino)cyclopropyl]phenol
• EN300-1923460
• 2229097-66-7

• Inchi： 1S/C10H12BrNO/c1-12-10(5-6-10)7-3-2-4-8(11)9(7)13/h2-4,12-13H,5-6H2,1H3
• InChI Key： GWGDCQNUXZLRNG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1(CC1)NC

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-bromo-6-1-(methylamino)cyclopropylphenol

Introduction to 2-bromo-6-1-(methylamino)cyclopropylphenol (CAS No: 2229097-66-7)

2-bromo-6-1-(methylamino)cyclopropylphenol, identified by the Chemical Abstracts Service Number (CAS No) 2229097-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic aromatic derivatives, characterized by its unique structural framework, which includes a brominated phenol core linked to a cyclopropyl ring and an amine substituent. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-bromo-6-1-(methylamino)cyclopropylphenol combines elements that are frequently explored in drug discovery programs. The bromine atom at the 2-position of the phenol ring serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of complex pharmaceutical agents. Concurrently, the cyclopropyl group introduces steric constraints that can influence molecular interactions with biological targets, while the methylamino substituent enhances solubility and metabolic stability. These features collectively contribute to its potential utility in designing molecules with enhanced pharmacological profiles.

In recent years, there has been a surge in interest regarding phenolic derivatives due to their demonstrated biological activities. Phenols, particularly those bearing halogen substituents, are well-documented for their antimicrobial, anti-inflammatory, and antioxidant properties. The incorporation of a cyclopropyl ring into such structures has been shown to modulate binding affinities and selectivity, thereby expanding the therapeutic window of potential drug candidates. Furthermore, the presence of an amine group opens avenues for further derivatization into more complex pharmacophores, including peptidomimetics and kinase inhibitors.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing lead compounds. The compound 2-bromo-6-1-(methylamino)cyclopropylphenol exemplifies this principle, as its design incorporates multiple pharmacologically relevant features that can be systematically modified to fine-tune biological activity. For instance, studies have demonstrated that halogenated phenols exhibit enhanced bioavailability due to their improved lipophilicity and metabolic stability. The cyclopropyl group, while relatively rare in natural products, has been shown to improve binding kinetics by introducing rigid constraints that align with specific binding pockets in target proteins.

The amine substituent in 2-bromo-6-1-(methylamino)cyclopropylphenol also plays a critical role in determining its overall pharmacological behavior. Amino groups are frequently involved in hydrogen bonding interactions with biological targets, which can significantly influence receptor affinity and efficacy. Additionally, methylated amines often exhibit increased metabolic resistance, reducing the likelihood of rapid degradation by enzymes such as cytochrome P450 oxidases. These properties make this compound an attractive candidate for further exploration in drug development pipelines.

Advances in computational chemistry have further accelerated the discovery process for compounds like 2-bromo-6-1-(methylamino)cyclopropylphenol. Molecular modeling techniques allow researchers to predict binding modes and interactions with potential targets with high precision. By leveraging these tools, virtual screening campaigns can be conducted to identify optimal analogs based on predicted pharmacokinetic and pharmacodynamic properties. Such approaches have been instrumental in streamlining lead optimization efforts and reducing time-to-market for new therapeutics.

The synthesis of 2-bromo-6-1-(methylamino)cyclopropylphenol presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing these challenges. For instance, transition-metal-catalyzed cross-coupling reactions provide efficient routes for constructing carbon-carbon bonds essential for its framework. Additionally, protecting group strategies can be employed to ensure regioselective functionalization at multiple sites within the molecule. These advances have enabled chemists to access increasingly complex derivatives with greater ease and efficiency.

In conclusion,2-bromo-6-1-(methylamino)cyclopropylphenol (CAS No: 2229097-66-7) represents a promising scaffold for pharmaceutical innovation. Its unique structural composition combines multiple pharmacologically relevant features that can be leveraged to develop novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound and related derivatives,it is likely to remain at the forefront of medicinal chemistry investigations in the coming years.